2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• Molecular Formula: C17H15ClN4OS
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 2-[[5-benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15ClN4OS/c18-13-7-4-8-14(10-13)22-16(9-12-5-2-1-3-6-12)20-21-17(22)24-11-15(19)23/h1-8,10H,9,11H2,(H2,19,23)
• InChI Key: ATAFMUHMQPWAIT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)N

Description

2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide, also known as BCTSA, is a synthetic compound that has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of fungal cell wall synthesis and disruption of mitochondrial function in cancer cells. 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has also been shown to modulate the expression of genes involved in immune system regulation.
Biochemical and Physiological Effects:
Studies have shown that 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide exhibits low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent. 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been shown to have a broad spectrum of activity against fungal pathogens, with minimal toxicity to mammalian cells. Additionally, 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is its broad spectrum of activity against fungal pathogens, which makes it a potential candidate for the development of new antifungal agents. Additionally, 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide exhibits low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is its relatively low solubility in aqueous solutions, which may limit its use in some applications.

Future Directions

There are several future directions for research on 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide. One potential area of research is the development of new formulations of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide that improve its solubility and bioavailability. Another area of research is the investigation of the mechanism of action of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide, which may provide insights into its potential use as a therapeutic agent. Additionally, further studies are needed to evaluate the safety and efficacy of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide in preclinical and clinical trials.

Synthesis Methods

2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide can be synthesized through a multi-step process involving the reaction of 5-benzyl-4-(3-chlorophenyl)-1,2,4-triazole-3-thiol with chloroacetyl chloride in the presence of triethylamine. The resulting intermediate is then treated with ammonium hydroxide to obtain the final product, 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide.

Scientific Research Applications

2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been studied for its potential use in various scientific research applications, including its activity against fungal pathogens, its potential as an anticancer agent, and its ability to modulate the immune system. Studies have shown that 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. Additionally, 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy. Furthermore, 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been shown to modulate the immune system by increasing the production of cytokines and enhancing the activity of immune cells.